![molecular formula C14H20N2O2S B6424677 2-benzyl-5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrole CAS No. 2034415-68-2](/img/structure/B6424677.png)
2-benzyl-5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrole
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Description
“2-benzyl-5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrole” is a chemical compound. It is related to “tert-butyl 5-benzyl-octahydropyrrolo [3,4-c]pyrrole-2-carboxylate”, which has a linear formula of C18H26N2O2 .
Synthesis Analysis
The synthesis of related compounds, octahydropyrrolo [3,4-c]pyrroles, has been achieved by thermolysis of N-phthalimidoaziridines based on 5-alkenyl-1,2,4-oxadiazoles . N-Phthalimidoaziridines were synthesized from 3,5-disubstituted 1,2,4-oxadiazoles containing alkenyl and pyridine fragments .Scientific Research Applications
Sigma-2 Receptor Ligands
The compound is a part of a series of novel 5-(2-(5-arylhexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)ethyl)-γ-butyrolactone . These are being evaluated as sigma-2 (σ2) receptor ligands . The σ2 receptor has been linked to diseases and conditions such as Niemann-Pick disease, schizophrenia, neuropathic pain, traumatic brain injury, cancer, drug addiction, and Alzheimer’s disease .
Alzheimer’s Disease Treatment
The σ2 ligands, which include this compound, can prevent the synaptotoxic impact of Aβ oligomers (AβO, oligomers of Aβ42) on neurons by blocking their interactions with neuronal receptors . This suggests that σ2 may be a viable therapeutic target for the treatment of Alzheimer’s disease .
Cancer Research
The σ2 receptor, which this compound targets, has been linked to cancer . Therefore, it could potentially be used in cancer research or treatment .
Drug Addiction Treatment
The σ2 receptor is also linked to drug addiction . As a result, this compound could potentially be used in the research or treatment of drug addiction .
Neuropathic Pain Treatment
The σ2 receptor has been linked to neuropathic pain . Therefore, this compound could potentially be used in the research or treatment of neuropathic pain .
Traumatic Brain Injury Treatment
The σ2 receptor has been linked to traumatic brain injury . Therefore, this compound could potentially be used in the research or treatment of traumatic brain injury .
properties
IUPAC Name |
2-benzyl-5-methylsulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2S/c1-19(17,18)16-10-13-8-15(9-14(13)11-16)7-12-5-3-2-4-6-12/h2-6,13-14H,7-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVSCAUDOIDGARS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CC2CN(CC2C1)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Benzyl-5-(methylsulfonyl)octahydropyrrolo[3,4-c]pyrrole |
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